(RS)-(2,6-difluoro-3-hydroxy-phenyl)-ethoxy-acetic acid

• Molecular Formula: C10H10F2O4
• Molecular Weight: 232.18 g/mol
• IUPAC Name: 2-(2,6-difluoro-3-hydroxyphenyl)-2-ethoxyacetic acid
• InChI: InChI=1S/C10H10F2O4/c1-2-16-9(10(14)15)7-5(11)3-4-6(13)8(7)12/h3-4,9,13H,2H2,1H3,(H,14,15)
• InChI Key: OLGWITAXYGKJPY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=C(C=CC(=C1F)O)F)C(=O)O

Description

(RS)-(2,6-difluoro-3-hydroxy-phenyl)-ethoxy-acetic acid is a useful research compound. Its molecular formula is C10H10F2O4 and its molecular weight is 232.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (RS)-[3-(tert-butyl-diphenyl-silanyloxy)-2,6-difluoro-phenyl]-ethoxy-acetic acid ethyl ester (62.5 g) in THF (250 ml) and MeOH (250 ml) was added H2O (200 ml) and LiOH.H2O (10.5 g) and it was stirred 2 h at 65° C. MeOH and THF were evaporated and the aqueous residue was washed with Hept/Et2O 9:1 (2×150 ml). The organic layers were extracted with two portions of H2O (200 ml). The combined aqueous layers were cooled in an ice bath and acidified with 35 ml 25% aq. HCl. Extraction with AcOEt (3×200 ml) followed by washing with brine, drying (Na2SO4) and evaporation of the solvent afforded 28.7 g (99%) of (RS)-(2,6-difluoro-3-hydroxy-phenyl)-ethoxy-acetic acid. Yellow viscous oil. MS 231.2 ([M−H]−).